![molecular formula C14H18O4 B1519014 5-(4-Propanoylphenoxy)pentanoic acid CAS No. 1039915-79-1](/img/structure/B1519014.png)
5-(4-Propanoylphenoxy)pentanoic acid
Overview
Description
5-(4-Propanoylphenoxy)pentanoic acid is a chemical compound . It contains a total of 36 bonds, including 18 non-H bonds, 8 multiple bonds, 8 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 aromatic ketone, 1 hydroxyl group, and 1 aromatic ether .
Synthesis Analysis
A green and sustainable process for the synthesis of pentanoic acid from the lignocellulosic derivable γ-valerolactone with formic acid using a bifunctional catalyst has been presented . This work demonstrated the one-pot catalytic conversion of an aqueous solution containing levulinic acid with formic acid towards pentanoic acid .Molecular Structure Analysis
The molecular formula of this compound is C14H18O4. It has a molecular weight of 250.29 g/mol.Scientific Research Applications
Metabolic Insights
5-(4-Propanoylphenoxy)pentanoic acid, although not directly mentioned, appears to be structurally related to compounds involved in various metabolic and synthetic processes. One significant aspect is the detailed metabolic characterization of related compounds. For instance, pentamidine, a compound structurally similar to this compound, undergoes extensive metabolism in rats, leading to the formation of primary metabolites like 5-(4'-amidinophenoxy)pentanoic acid. This metabolism involves conjugation with sulfate or glucuronic acid, suggesting complex biotransformation pathways for related compounds (Berger et al., 1992).
Synthetic Applications in Solid Phase Synthesis
The synthetic versatility of related compounds is evident in their use as linkers for solid-phase synthesis. For instance, the synthesis of compounds like 5-(4-(9-hydroxy-9H-fluoren-9-yl)-phenoxy)-pentanoic acid showcases their potential as stable and acid-resistant linkers in the synthesis of complex molecules. These compounds facilitate the immobilization and subsequent modifications of carboxylic acids and amines, indicating the utility of this compound in similar synthetic applications (Bleicher et al., 2000).
Involvement in the Synthesis of Amino Acids
The compound also appears to be indirectly related to the synthesis of specific amino acids. L-forms of 2-amino-5-aryl pentanoic acids, which share a similar pentanoic acid moiety, are integral in synthesizing constituent amino acids in toxins, indicating the potential of this compound in the biosynthesis or synthesis of biologically active molecules (Shimohigashi et al., 1976).
Safety and Hazards
Future Directions
Diphenolic acid, or 4,4-bis (4-hydroxyphenyl)pentanoic acid, represents one of the potentially most interesting bio-products obtainable from the levulinic acid supply-chain . It represents a valuable candidate for the replacement of bisphenol A, which is strongly questioned for its toxicological issues . The future potential of adopting alkyl levulinates, instead of levulinic acid, as starting materials for the synthesis of new classes of biopolymers, such as new epoxy and phenolic resins and polycarbonates, is also briefly considered .
Properties
IUPAC Name |
5-(4-propanoylphenoxy)pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-2-13(15)11-6-8-12(9-7-11)18-10-4-3-5-14(16)17/h6-9H,2-5,10H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNCXTAFWDQHHGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=C(C=C1)OCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701274174 | |
Record name | 5-[4-(1-Oxopropyl)phenoxy]pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701274174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1039915-79-1 | |
Record name | 5-[4-(1-Oxopropyl)phenoxy]pentanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1039915-79-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[4-(1-Oxopropyl)phenoxy]pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701274174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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